Cas no 74080-86-7 (19-Norlanosta-1,5,23-triene-3,11,22-trione,2-(b-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-,(9b,10a,16a,22E)- (9CI))

• Product Name: 19-Norlanosta-1,5,23-triene-3,11,22-trione,2-(b-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-,(9b,10a,16a,22E)- (9CI)
• CAS No: 74080-86-7
• MF: C₃₆H₅₂O₁₁
• MW: 660.791492462158
• CID: 570807
• PubChem ID: 6447385
• Update Time: 2025-04-19

19-Norlanosta-1,5,23-triene-3,11,22-trione,2-(b-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-,(9b,10a,16a,22E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norlanosta-1,5,23-triene-3,11,22-trione,2-(b-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-,(9b,10a,16a,22E)- (9CI)
• (8S,9R,10R,13R,14S,16R,17R)-16-hydroxy-17-[(E,2R)-2-hydroxy-6-methyl-3-oxohept-4-en-2-yl]-4,4,9,13,14-pentamethyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-8,10,12,15,16,17-h
• 19-Nor-9-beta,10-alpha-lanosta-1,5,23-triene-3,11,22-trione, 16-alpha, 20-dihydroxy-2-(beta-D-glucopyranosyloxy)-9-methyl-
• 74080-86-7
• 19-Nor-9-beta,10-alpha-lanosta-1,5,23-triene-3,11,22-trione, 16-alpha,20-dihydroxy-2-(beta-D-glucopyranosyloxy)-9-methyl-
• Cucurbitacine X glucoside
• Cucurbitacine-X-glucoside

• Inchi： 1S/C36H52O11/c1-17(2)9-12-24(39)36(8,45)29-20(38)14-33(5)23-11-10-18-19(35(23,7)25(40)15-34(29,33)6)13-21(30(44)32(18,3)4)46-31-28(43)27(42)26(41)22(16-37)47-31/h9-10,12-13,17,19-20,22-23,26-29,31,37-38,41-43,45H,11,14-16H2,1-8H3/b12-9+/t19-,20-,22-,23+,26-,27+,28-,29+,31-,33+,34-,35+,36+/m1/s1
• InChI Key： VUWQDBVUAUCVJP-HNSCCJSDSA-N
• SMILES： O[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)C(C(=C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(/C=C/C(C)C)=O)(C)O)=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O

Computed Properties

• Exact Mass: 660.35096247g/mol
• Monoisotopic Mass: 660.35096247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 47
• Rotatable Bond Count: 7
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 191Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 829.1°C at 760 mmHg
• Flash Point: 254.9°C
• Refractive Index: 1.605